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Compound of Interest

Compound Name: 14-Methyltricosanoyl-CoA

Cat. No.: B15550752

This document provides immediate safety, handling, and disposal protocols for 14-
Methyltricosanoyl-CoA, tailored for researchers, scientists, and drug development
professionals. The following procedures are based on best practices for handling analogous
long-chain fatty acyl-CoA compounds in a laboratory setting.

Immediate Safety and Personal Protective
Equipment (PPE)

A thorough risk assessment should be conducted before handling 14-Methyltricosanoyl-CoA.
Given its biochemical nature, it should be treated as potentially hazardous upon inhalation,
ingestion, or skin contact. The following table summarizes the recommended personal
protective equipment.
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Equipment

Specification

Purpose

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.

[1]

Protects eyes from potential
splashes of solutions

containing the compound.

Face Protection

Face shield (in addition to

goggles).[1]

Recommended when there is

a significant risk of splashing.

[1]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile).[1]

Provides a barrier against skin
contact. Gloves should be
inspected for integrity before

each use.[1]

Double-gloving.[1]

Recommended when handling
concentrated solutions or for

prolonged procedures.[1]

Body Protection

Fully-buttoned laboratory coat.

[1]

Protects skin and personal

clothing from contamination.[1]

Chemical-resistant apron.

Recommended when handling
larger quantities or when there

is a higher risk of splashes.[1]

Respiratory Protection

Work in a certified chemical
fume hood.[1]

Prevents inhalation of any

aerosols or particulates.[1]

NIOSH-approved respirator.

May be required based on a
comprehensive risk
assessment, especially if a

fume hood is not available.

Operational Plan: Step-by-Step Handling Protocol

A structured approach is crucial when working with a novel compound like 14-

Methyltricosanoyl-CoA. The following protocol provides a general workflow.

1. Preparation and Planning:
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Obtain and Review SDS: Before beginning any work, obtain the specific Safety Data Sheet
for 14-Methyltricosanoyl-CoA from the manufacturer. While a specific SDS was not publicly
available, general safety practices for similar compounds should be followed.

Designate a Workspace: All handling of the compound should occur in a designated area
within a certified chemical fume hood.[1]

Prepare Spill Kit: Ensure a spill kit appropriate for biochemicals is readily accessible.

. Reconstitution and Aliquoting:

Pre-label Tubes: Prepare and label all necessary vials before opening the primary container.

Controlled Environment: Perform all weighing and reconstitution of the solid compound
within a chemical fume hood to minimize inhalation risk.[1]

Use Appropriate Solvent: Dissolve the compound in a solvent as recommended by the
manufacturer or based on its chemical properties.

Aliquot for Storage: Prepare single-use aliquots to avoid repeated freeze-thaw cycles. Store
as recommended by the manufacturer, typically at -20°C or -80°C.

. Experimental Use:

Mindful Technique: Handle all solutions with care to prevent splashes and spills.[1]

Avoid Contamination: Use sterile techniques and filtered pipette tips to maintain the integrity
of the compound and prevent cross-contamination.

. Post-Experiment:

Decontamination: Wipe down the work area in the fume hood with an appropriate
deactivating solution or 70% ethanol.[1]

Hand Washing: Wash hands thoroughly with soap and water after handling the compound
and before leaving the laboratory.
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Disposal Plan

Proper disposal of 14-Methyltricosanoyl-CoA and associated waste is critical to prevent

environmental contamination and ensure laboratory safety.

o Waste Segregation:

o Solid Waste: All disposable items that have come into contact with the compound (e.qg.,

pipette tips, microfuge tubes, gloves) should be placed in a dedicated, sealed hazardous

waste container.[1]

o Liquid Waste: Unused solutions containing the compound should be collected in a clearly

labeled, sealed hazardous waste container. Do not pour down the drain.

o Container Labeling: All waste containers must be clearly labeled with the contents, including

the full chemical name and any associated hazards.

« Institutional Guidelines: Follow all local and institutional regulations for the disposal of

chemical waste.

Compound Data

Property

Value

Molecular Formula

C45H82N7017P3S

Molecular Weight

1118.16 g/mol

Canonical SMILES

O[C@H]1--INVALID-LINK--
(0)=0)COP(OP(OCC(C)(C)--INVALID-LINK--
C(NCCC(NCCSC(CCCCCCCCCCCCC(CCCe
CCCCC)C)=0)=0)=0)(0)=0)
(0)=0">C@@HN2C3=NC=NC(N)=C3N=C2

Storage Conditions

Store in a sealed container away from light.

Data sourced from Alfa Chemistry.[2]

Experimental Workflow
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Figure 1: General Workflow for Handling 14-Methyltricosanoyl-CoA

Click to download full resolution via product page

Caption: Figure 1: General Workflow for Handling 14-Methyltricosanoyl-CoA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methyltricosanoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-14-methyltricosanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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